Cas no 47684-27-5 (Pelargonidin-3-glucosid)

Pelargonidin-3-glucosid structure
Pelargonidin-3-glucosid structure
Product Name:Pelargonidin-3-glucosid
CAS No:47684-27-5
MF:C21H21O10
MW:433.385447263718
CID:2053709
PubChem ID:443648
Update Time:2025-04-21

Pelargonidin-3-glucosid Chemical and Physical Properties

Names and Identifiers

    • Pelargonidin-3-glucosid
    • Pelargonidin-3-glucosid-chlorid
    • 47684-27-5
    • W623YHH61A
    • Callistephin
    • 3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-4'-hydroxyflavylium
    • Pelargonidin 3-glucoside ion
    • Q23418996
    • DTXSID201336082
    • Pelargonidin 3-o-beta-glucopyranoside
    • 1-BENZOPYRYLIUM, 3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-
    • UNII-W623YHH61A
    • Pelargonidin-3-glucopyranoside
    • SCHEMBL347415
    • PELARGONIDIN 3-O-.BETA.-GLUCOPYRANOSIDE
    • Pelargonidin 3-glucoside cation
    • pelargonidin 3-O-beta-D-glucoside
    • 3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium chloride
    • Pelargonidin 3-O-glucoside
    • 1-Benzopyrylium, 3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-
    • CHEBI:31967
    • 3-(beta-D-Glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride
    • (2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • Inchi: 1S/C21H20O10/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25)/p+1/t16-,17-,18+,19-,21-/m1/s1
    • InChI Key: ABVCUBUIXWJYSE-GQUPQBGVSA-O
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=CC=1)O)O)O

Computed Properties

  • Exact Mass: 433.11347186g/mol
  • Monoisotopic Mass: 433.11347186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų
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